Cas no 1175893-54-5 (6-benzyl 5-tert-butyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate)

• Product Name: 6-benzyl 5-tert-butyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• CAS No: 1175893-54-5
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• MDL: MFCD09702334
• CID: 5157355
• Update Time: 2025-08-05

6-benzyl 5-tert-butyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-benzyl 5-(tert-butyl) (S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate
• 6-benzyl 5-tert-butyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate

• MDL： MFCD09702334
• Inchi： 1S/C19H25NO4/c1-17(2,3)24-16(23)20-13-18(9-10-18)12-19(20,15(21)22)11-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,21,22)/t19-/m0/s1
• InChI Key： YHNDBJYJFPXGLA-IBGZPJMESA-N
• SMILES： C1C2(C[C@@](CC3=CC=CC=C3)(C(O)=O)N(C(OC(C)(C)C)=O)C2)C1

Additional information on 6-benzyl 5-tert-butyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate

6-Benzyl 5-Tert-Butyl (6S)-5-Azaspiro[2.4]Heptane-5,6-Dicarboxylate: A Comprehensive Overview

6-Benzyl 5-tert-butyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate is a highly specialized organic compound with the CAS number 1175893-54-5. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The structure of this compound is unique due to the presence of a spiro nitrogen atom and two carboxylic acid groups, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 6-benzyl 5-tert-butyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate involves a series of complex reactions, including alkylation, cyclization, and stereocontrol steps. Recent advancements in asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral recognition and catalysis. The tert-butyl group and benzyl substituent play significant roles in modulating the physical and chemical properties of the molecule, such as solubility and stability.

In terms of biological activity, this compound has shown promising results in recent studies as a potential ligand for G-protein coupled receptors (GPCRs). The spiro structure provides a rigid framework that facilitates specific interactions with target proteins, making it a valuable tool in drug discovery. Additionally, the dicarboxylate groups can act as bioisosteres or scaffolds for further functionalization, expanding its utility in medicinal chemistry.

The stereochemistry of (6S)-configuration is particularly important for its biological activity. Studies have demonstrated that the S-enantiomer exhibits higher affinity for certain receptors compared to its R-counterpart. This highlights the importance of stereocontrol in the synthesis of this compound and underscores its potential as a chiral building block in asymmetric synthesis.

From a materials science perspective, spiro compounds like this one have gained attention due to their unique electronic and mechanical properties. The integration of nitrogen into the spiro system introduces additional functionality, which can be exploited in the design of advanced materials such as sensors or catalysts. Recent research has explored the use of this compound as a precursor for self-assembling nanostructures, demonstrating its versatility across multiple disciplines.

In conclusion, CAS No 1175893-54-5, or 6-benzyl 5-tert-butyl (6S)-5-azaspiro[2.4]heptane-5,6-dicarboxylate, represents a cutting-edge molecule with diverse applications in chemistry and biology. Its intricate structure and stereochemical properties make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound stands at the forefront of modern chemical innovation.